Cas no 764-90-9 (8-hydroxyoct-2-enoic acid)

• Product Name: 8-hydroxyoct-2-enoic acid
• CAS No: 764-90-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 859648
• PubChem ID: 6143901
• Update Time: 2025-04-19

8-hydroxyoct-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 8-hydroxyoct-2-enoic acid
• (E)-8-hydroxyoct-2-enoic acid
• NSC280692
• 764-90-9
• DTXSID30422074
• SCHEMBL9577002
• NSC-280692

• Inchi： 1S/C8H14O3/c9-7-5-3-1-2-4-6-8(10)11/h4,6,9H,1-3,5,7H2,(H,10,11)/b6-4+
• InChI Key： FVBBUZAKYGYOKS-GQCTYLIASA-N
• SMILES： OCCCCC/C=C/C(=O)O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.5
• XLogP3: 1.1

Experimental Properties

• Density: 1.081
• Boiling Point: 318.3°C at 760 mmHg
• Flash Point: 160.5°C
• Refractive Index: 1.489
• PSA: 57.53
• LogP: 1.17990